Cas no 3881-33-2 (5-amino-8-Quinolinol hydrochloride)

• Product Name: 5-amino-8-Quinolinol hydrochloride
• CAS No: 3881-33-2
• MF: C₉H₉ClN₂O
• MW: 196.63356089592
• CID: 1111836
• PubChem ID: 12253791
• Update Time: 2025-04-23

5-amino-8-Quinolinol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-amino-8-Quinolinol hydrochloride
• 3881-33-2
• NSC74949
• IVNLYYOZDIVKJJ-UHFFFAOYSA-N
• SCHEMBL4457813
• AKOS024386554
• 5-Aminoquinolin-8-olhydrochloride
• 5-amino-8-hydroxyquinoline HCl salt
• SCHEMBL3682081
• NSC-74949
• 5-Aminoquinolin-8-ol hydrochloride

• Inchi： 1S/C9H8N2O.ClH/c10-7-3-4-8(12)9-6(7)2-1-5-11-9;/h1-5,12H,10H2;1H
• InChI Key： IVNLYYOZDIVKJJ-UHFFFAOYSA-N
• SMILES： Cl.OC1=CC=C(C2=CC=CN=C21)N

Computed Properties

• Exact Mass: 256.06159
• Monoisotopic Mass: 196.0403406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 163
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.1Ų

Experimental Properties

• PSA: 77.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Aminoquinolines and derivatives

Additional information on 5-amino-8-Quinolinol hydrochloride

Introduction to 5-amino-8-Quinolinol hydrochloride (CAS No. 3881-33-2)

5-amino-8-Quinolinol hydrochloride, with the chemical name 5-amino-8-quinolinol hydrochloride, is a well-documented compound in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number 3881-33-2, has garnered significant attention due to its versatile applications in medicinal chemistry and its potential in the development of novel therapeutic agents. The structure of this molecule, featuring a quinoline core with amino and hydroxyl functional groups, positions it as a valuable intermediate in the synthesis of various bioactive molecules.

The quinoline scaffold is a cornerstone in medicinal chemistry, with a rich history of applications in treating parasitic infections and cancer. The introduction of an amino group at the 5-position and a hydroxyl group at the 8-position enhances the reactivity and biological activity of the molecule, making it a promising candidate for further exploration. The hydrochloride salt form of 5-amino-8-quinolinol hydrochloride improves its solubility in aqueous solutions, facilitating its use in pharmaceutical formulations and biological assays.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and interactions of 5-amino-8-quinolinol hydrochloride with various biological targets. Studies have shown that this compound exhibits potent activity against certain enzymes and receptors involved in cancer progression. For instance, preliminary research suggests that it may inhibit kinases and other enzymes that are overexpressed in tumor cells, thereby disrupting critical signaling pathways that promote cell proliferation.

In addition to its potential in oncology, 5-amino-8-quinolinol hydrochloride has been investigated for its antimicrobial properties. The quinoline derivatives are known for their ability to interfere with bacterial DNA replication and protein synthesis. The structural features of 5-amino-8-quinolinol hydrochloride, particularly the presence of both amino and hydroxyl groups, contribute to its efficacy against a broad spectrum of microorganisms. This makes it a candidate for developing new antibiotics or antifungal agents to combat drug-resistant pathogens.

The synthesis of 5-amino-8-quinolinol hydrochloride involves multi-step organic reactions, typically starting from readily available quinoline precursors. The introduction of the amino group at the 5-position can be achieved through various methods, including nucleophilic substitution reactions or reduction of nitro compounds. Subsequent functionalization at the 8-position via hydroxylation or oxidation reactions yields the desired 5-amino-8-quinolinol intermediate. The final step involves salt formation with hydrochloric acid to produce the stable hydrochloride salt.

The pharmacokinetic properties of 5-amino-8-quinolinol hydrochloride are also subjects of interest in drug development. Research has focused on optimizing its absorption, distribution, metabolism, and excretion (ADME) profiles to enhance its therapeutic efficacy. Techniques such as crystallographic studies and spectroscopic analyses have been employed to understand how this compound interacts with biological membranes and transporters. These insights are crucial for designing prodrugs or formulations that improve its bioavailability and target specificity.

The role of 5-amino-8-quinolinol hydrochloride in drug discovery is further highlighted by its use as a building block for more complex molecules. By serving as a precursor in synthetic pathways, it enables the creation of novel derivatives with enhanced biological activities. For example, modifications at other positions on the quinoline ring can lead to compounds with improved selectivity or reduced toxicity. Such structural diversification is essential for overcoming limitations associated with existing therapies.

Recent clinical trials have explored the potential applications of derivatives related to 5-amino-8-quinolinol hydrochloride in treating chronic diseases. While these trials are still in early stages, preliminary results are promising. The compound's ability to modulate key biological pathways makes it a valuable asset in developing treatments for conditions such as inflammation-related disorders and neurodegenerative diseases. Further research is needed to fully elucidate its mechanisms of action and therapeutic potential.

The environmental impact and sustainability considerations are also important aspects when evaluating compounds like 5-amino-8-quinolinol hydrochloride. Green chemistry principles have been applied to optimize synthetic routes, minimizing waste generation and hazardous byproducts. Efforts to develop eco-friendly methods for producing this compound not only reduce environmental burdens but also enhance cost-effectiveness in pharmaceutical manufacturing.

In conclusion, 5-amino-8-quinolinol hydrochloride (CAS No. 3881-33-2) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features make it a versatile intermediate for synthesizing bioactive molecules, while its demonstrated biological activities open avenues for treating various diseases. Continued investigation into its properties and applications will undoubtedly contribute to advancements in medicine and drug discovery.